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Compound of Interest

Cyclopropyl(3-
Compound Name:
methoxyphenyl)methanone

Cat. No.: B034386

CAS Number: 104271-41-2

This technical guide provides a comprehensive overview of Cyclopropyl(3-
methoxyphenyl)methanone, a chemical compound of interest to researchers, scientists, and
professionals in the field of drug development. This document compiles its known chemical and
physical properties, safety and handling information, and explores its synthesis. At present,
there is limited publicly available information regarding the specific biological activity and
associated signaling pathways of this compound.

Chemical and Physical Properties

The fundamental properties of Cyclopropyl(3-methoxyphenyl)methanone are summarized in
the table below, providing a clear reference for laboratory and research applications.
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Property Value Source
Molecular Formula C11H1202 [1]
Molecular Weight 176.21 g/mol [1]
Appearance Liquid [2]
Density 1.142 g/cm3 [1]
Boiling Point 275.5 °C at 760 mmHg [1]
Flash Point 119.7 °C [1]
Vapor Pressure 0.00507 mmHg at 25 °C [1]
Refractive Index 1.563 [1]
Solubility No data available [2]
Melting Point No data available [2]
Synthesis

While a specific, detailed experimental protocol for the synthesis of Cyclopropyl(3-
methoxyphenyl)methanone (CAS 104271-41-2) is not readily available in the public domain,
a general approach can be inferred from standard organic chemistry principles and synthesis
routes for structurally similar compounds. A plausible method would be a Friedel-Crafts
acylation of anisole with cyclopropanecarbonyl chloride, using a Lewis acid catalyst such as
aluminum chloride. The meta-directing effect of the methoxy group in anisole under certain
conditions could lead to the desired 3-substituted product, although the ortho- and para-
isomers are typically favored.

A generalized workflow for such a synthesis is presented below.
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Caption: Generalized workflow for the synthesis of Cyclopropyl(3-
methoxyphenyl)methanone.
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Experimental Protocols

Note: The following is a generalized protocol based on the synthesis of similar compounds and
should be adapted and optimized by qualified personnel.

Materials:

» Anisole

e Cyclopropanecarbonyl chloride

e Aluminum chloride (anhydrous)

¢ Dichloromethane (DCM, anhydrous)

e Hydrochloric acid (1M)

» Saturated sodium bicarbonate solution
e Brine

¢ Anhydrous magnesium sulfate

o Standard laboratory glassware and equipment for inert atmosphere reactions
Procedure:

» To a stirred solution of anisole in anhydrous DCM under an inert atmosphere (e.g., nitrogen
or argon) at 0 °C, slowly add anhydrous aluminum chloride.

 To this mixture, add cyclopropanecarbonyl chloride dropwise, maintaining the temperature at
0 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring the reaction progress by a suitable method (e.g., TLC or
GC-MS).
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e Upon completion, carefully quench the reaction by slowly pouring it into a flask containing ice
and 1M HCI.

o Separate the organic layer, and extract the aqueous layer with DCM.

« Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired product.

Biological Activity and Signaling Pathways

As of the date of this document, there is no publicly available scientific literature detailing the
biological activity, pharmacological properties, or mechanism of action of Cyclopropyl(3-
methoxyphenyl)methanone. Consequently, no specific signaling pathways involving this
compound have been identified.

Given the absence of data, a diagram illustrating a signaling pathway or experimental workflow
related to its biological effects cannot be provided. Researchers interested in this compound
would need to conduct initial biological screenings to determine its potential therapeutic
applications or toxicological profile.

Safety and Handling

Cyclopropyl(3-methoxyphenyl)methanone is described as a liquid that may cause irritation
and could be harmful if inhaled, comes into contact with skin, or is swallowed.[2] Standard
laboratory safety precautions should be observed when handling this compound.

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses or goggles are recommended.
o Skin Protection: Wear appropriate protective gloves and a lab coat.

o Respiratory Protection: Handle in a well-ventilated area or in a chemical fume hood.
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First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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